Cas no 1804132-02-2 (Ethyl 3-cyano-5-hydrazinylphenylacetate)

• Product Name: Ethyl 3-cyano-5-hydrazinylphenylacetate
• CAS No: 1804132-02-2
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 4945085
• Update Time: 2025-05-19

Ethyl 3-cyano-5-hydrazinylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-hydrazinylphenylacetate

• Inchi： 1S/C11H13N3O2/c1-2-16-11(15)6-8-3-9(7-12)5-10(4-8)14-13/h3-5,14H,2,6,13H2,1H3
• InChI Key： CYJUMURLSRQMQO-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C=C(C=1)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 284
• XLogP3: 1
• Topological Polar Surface Area: 88.1

Additional information on Ethyl 3-cyano-5-hydrazinylphenylacetate

Ethyl 3-cyano-5-hydrazinylphenylacetate (CAS No. 1804132-02-2): A Comprehensive Overview in Modern Chemical Biology

Ethyl 3-cyano-5-hydrazinylphenylacetate (CAS No. 1804132-02-2) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, characterized by its hydrazinyl and cyano substituents, exhibits promising potential in various biochemical applications, particularly in the development of novel therapeutic agents and research tools.

The molecular structure of Ethyl 3-cyano-5-hydrazinylphenylacetate consists of a phenyl ring substituted with both a cyano group at the third position and a hydrazinyl group at the fifth position, linked to an acetic acid ester moiety. This specific arrangement imparts distinct reactivity and binding capabilities, making it a valuable scaffold for medicinal chemistry investigations. The presence of the cyano group enhances electrophilicity, while the hydrazinyl moiety provides nucleophilic reactivity, facilitating diverse chemical transformations and interactions with biological targets.

In recent years, Ethyl 3-cyano-5-hydrazinylphenylacetate has been explored as a key intermediate in the synthesis of bioactive molecules. Its hydrazinyl group is particularly noteworthy, as it can participate in Schiff base formation, a reaction that yields imines with significant biological activity. These imines have been investigated for their potential in modulating enzyme activity and inhibiting pathogenic processes. For instance, studies have demonstrated the efficacy of hydrazine derivatives in targeting enzymes involved in inflammation and oxidative stress, which are critical factors in chronic diseases such as arthritis and neurodegenerative disorders.

The cyano group in Ethyl 3-cyano-5-hydrazinylphenylacetate also contributes to its versatility, enabling further functionalization through reduction or hydrolysis reactions. This adaptability allows chemists to tailor the compound's properties for specific applications. For example, reduction of the cyano group can yield an amine, which can then be incorporated into more complex molecules via amide or urea bond formation. Such modifications are essential for developing targeted therapeutics that interact selectively with biological receptors or enzymes.

Recent advancements in computational chemistry have further highlighted the significance of Ethyl 3-cyano-5-hydrazinylphenylacetate. Molecular docking studies have revealed its potential as an inhibitor of various kinases and proteases implicated in cancer progression. The compound's ability to bind tightly to these targets suggests its utility in developing small-molecule inhibitors for therapeutic use. Additionally, quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of more potent derivatives.

The pharmaceutical industry has taken notice of Ethyl 3-cyano-5-hydrazinylphenylacetate's potential, leading to several ongoing clinical trials and preclinical studies. These investigations aim to evaluate its efficacy and safety profile in treating conditions ranging from infectious diseases to metabolic disorders. The compound's dual functionality—combining electrophilic and nucleophilic centers—makes it an attractive candidate for drug development, as it can interact with multiple biological pathways simultaneously.

Beyond its therapeutic applications, Ethyl 3-cyano-5-hydrazinylphenylacetate plays a crucial role in academic research. It serves as a versatile building block for synthesizing novel compounds with tailored properties for biochemical assays. Researchers utilize this compound to develop probes for studying enzyme mechanisms, protein-protein interactions, and cellular signaling pathways. Its unique reactivity allows for the creation of labeled molecules that can be used in high-throughput screening campaigns to identify new drug candidates.

The environmental impact of Ethyl 3-cyano-5-hydrazinylphenylacetate is also a topic of interest. Efforts are being made to develop sustainable synthetic routes that minimize waste and energy consumption. Green chemistry principles are being applied to optimize production processes, ensuring that this valuable compound is synthesized responsibly while maintaining high yields and purity standards.

In conclusion, Ethyl 3-cyano-5-hydrazinylphenylacetate (CAS No. 1804132-02-2) is a multifaceted compound with significant potential in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug development to biochemical investigations. As research continues to uncover new uses for this compound, it is poised to remain a cornerstone of innovation in the life sciences industry.